Cas no 2438243-28-6 (3-(7-bromo-4-fluoro-1-oxoisoindolin-2-yl)piperidine-2,6-dione)

• Product Name: 3-(7-bromo-4-fluoro-1-oxoisoindolin-2-yl)piperidine-2,6-dione
• CAS No: 2438243-28-6
• MF: C₁₃H₁₀BrFN₂O₃
• MW: 341.13
• CID: 4770953
• PubChem ID: 155906329
• Update Time: 2025-10-29

3-(7-bromo-4-fluoro-1-oxoisoindolin-2-yl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-(7-Bromo-4-fluoro-1-oxoisoindolin-2-yl)piperidine-2,6-dione
• CID 155906329
• 2,6-Piperidinedione, 3-(7-bromo-4-fluoro-1,3-dihydro-1-oxo-2H-isoindol-2-yl)-
• SCHEMBL25010404
• 2438243-28-6
• starbld0007118
• 3-(4-bromo-7-fluoro-3-oxo-1H-isoindol-2-yl)piperidine-2,6-dione
• 3-(7-bromo-4-fluoro-1-oxo-3H-isoindol-2-yl)piperidine-2,6-dione
• F74388
• BS-48816
• 3-(7-bromo-4-fluoro-1-oxoisoindolin-2-yl)piperidine-2,6-dione

• Inchi： 1S/C13H10BrFN2O3/c14-7-1-2-8(15)6-5-17(13(20)11(6)7)9-3-4-10(18)16-12(9)19/h1-2,9H,3-5H2,(H,16,18,19)
• InChI Key： SJGFMNDUPKERCJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1C(N(C2)C1C(NC(CC1)=O)=O)=O)F

Computed Properties

• Exact Mass: 339.98588g/mol
• Monoisotopic Mass: 339.98588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5

Experimental Properties

• Density: 1.743±0.06 g/cm3(Predicted)
• Boiling Point: 592.8±50.0 °C(Predicted)
• pka: 10.51±0.40(Predicted)

Additional information on 3-(7-bromo-4-fluoro-1-oxoisoindolin-2-yl)piperidine-2,6-dione

Recent Advances in the Study of 3-(7-bromo-4-fluoro-1-oxoisoindolin-2-yl)piperidine-2,6-dione (CAS: 2438243-28-6)

3-(7-bromo-4-fluoro-1-oxoisoindolin-2-yl)piperidine-2,6-dione (CAS: 2438243-28-6) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isoindolinone and piperidine-2,6-dione scaffold, has shown promising potential in the development of targeted therapies for various diseases, particularly in oncology and inflammatory disorders. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further preclinical and clinical evaluation.

The structural features of 3-(7-bromo-4-fluoro-1-oxoisoindolin-2-yl)piperidine-2,6-dione suggest its potential as a modulator of protein-protein interactions (PPIs) and enzymatic activity. The bromo and fluoro substituents on the isoindolinone ring enhance its binding affinity to specific biological targets, while the piperidine-2,6-dione moiety contributes to its stability and bioavailability. Recent research has identified cereblon (CRBN) as a primary molecular target, implicating the compound in the ubiquitin-proteasome pathway, which is crucial for the degradation of disease-related proteins.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated that 3-(7-bromo-4-fluoro-1-oxoisoindolin-2-yl)piperidine-2,6-dione exhibits potent anti-proliferative activity against a panel of cancer cell lines, including multiple myeloma and solid tumors. The compound's ability to induce selective degradation of oncogenic proteins, such as IKZF1 and IKZF3, underscores its potential as a therapeutic agent for hematological malignancies. Moreover, its favorable pharmacokinetic profile, including oral bioavailability and metabolic stability, supports its advancement to in vivo studies.

Another significant area of investigation involves the compound's anti-inflammatory properties. Preclinical models of autoimmune diseases, such as rheumatoid arthritis and systemic lupus erythematosus, have shown that 3-(7-bromo-4-fluoro-1-oxoisoindolin-2-yl)piperidine-2,6-dione can modulate cytokine production and immune cell activation. These findings highlight its dual utility in both oncology and immunology, broadening its therapeutic applications.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are directed toward structure-activity relationship (SAR) studies to refine its pharmacological properties. Collaborative initiatives between academic institutions and pharmaceutical companies are accelerating the translation of these discoveries into clinical trials, with the aim of developing next-generation therapeutics based on this scaffold.

In conclusion, 3-(7-bromo-4-fluoro-1-oxoisoindolin-2-yl)piperidine-2,6-dione (CAS: 2438243-28-6) represents a compelling example of how chemical biology can drive innovation in drug discovery. Its multifaceted mechanisms of action and broad therapeutic potential make it a valuable candidate for further research. As the scientific community continues to unravel its biological and pharmacological intricacies, this compound is poised to make a significant impact on the treatment of complex diseases.